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Chemical Properties and Specifications of 4'-
Hydroxy Diclofenac-3Ce

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4'-Hydroxy Diclofenac-13C6

CAS No.: 1189656-64-1

Cat. No.: S864629

4'-Hydroxy Diclofenac-13Ce is a stable isotope-labeled analog of a major human metabolite of the anti-
inflammatory drug Diclofenac. The six carbon atoms in the phenyl ring originating from the 2,6-dichloro-4-

hydroxyphenyl group are replaced with the 3C isotope [1] [2] [3].

The table below summarizes the key technical data for this compound:

Property Specification

CAS Number 1189656-64-1 [1] or 1309283-30-4 [2] [3]
Molecular Cs(13C)6H11CI2NOs3 [1] [2] [3]

Formula

Molecular 318.10 g/mol [1] [2] [3]

Weight

Purity (HPLC) >95% to >98% [2] [3]

Chemical Name  2-(2-((2,6-dichloro-4-hydroxyphenyl-1,2,3,4,5,6-13Cs)amino)-5-hydroxyphenyl)acetic
acid [2] [3]

Description 13C-labeled 4'-Hydroxy Diclofenac, an orally active metabolite formed by
cytochrome P450 2C9 (CYP2C9) [1]
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Primary Applications in Research

This stable isotope-labeled compound serves two critical functions in pharmaceutical research and

development:

¢ Internal Standard for Quantitative Mass Spectrometry: Its primary application is as an internal
standard in quantitative bioanalysis using techniques like Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) [1]. The 3C-
labeling allows it to behave identically to the unlabeled analyte during sample preparation and
chromatography, while being distinguishable by the mass spectrometer. This enables highly accurate
and precise measurement of the native 4'-Hydroxy Diclofenac and other metabolites in complex
biological matrices such as blood, urine, or in vitro culture media [1] [4].

e Metabolic Tracer: The compound can be used as a tracer to study the biotransformation and
pharmacokinetic profile of Diclofenac itself, helping to elucidate its metabolic pathways and
disposition [1].

Experimental Context and Protocol from Recent
Research

A relevant experimental protocol utilizing a Diclofenac stable isotope was detailed in a 2017 study that
employed a sophisticated three-dimensional liver microphysiological system to investigate drug metabolism

and toxicity [4].
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Experimental workflow for assessing diclofenac metabolism in a 3D liver model.
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Detailed Methodology

e Cell Culture and Bioreactor Setup: The study used a LiverChip bioreactor. Cryopreserved primary
human hepatocytes and Kupffer cells (liver macrophages) were thawed and co-cultured at a 10:1
ratio, with a total of 600,000 cells per well in a perfused 3D scaffold [4].

¢ Culture Conditions: For the first 24 hours, cells were maintained in plating supplements without
dexamethasone. Between day 1 and 3, the medium was switched to one with maintenance
supplements. On day 3, the medium was replaced with William's E Medium containing 100 nM
hydrocortisone to support liver-specific function [4].

¢ Diclofenac Dosing and Sample Collection: The cultures were exposed to a range of Diclofenac
doses. After a 48-hour treatment period, conditioned medium was collected for analysis [4].

e Sample Analysis for Metabolites:

o Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

o Use of Internal Standard: The study specifically used **Ces-Diclofenac as an internal standard
to ensure quantitative accuracy [4]. While the published method used labeled Diclofenac, the
same principle applies directly to using 4'-Hydroxy Diclofenac-13Ce for quantifying the
metabolite.

o Metabolites Profiled: The method was validated to capture Diclofenac's major metabolic
pathways, including the phase | metabolite 4'-Hydroxydiclofenac and phase Il glucuronide
conjugates [4].

Usage Notes and Handling

¢ Research Use Only: This compound is strictly for research purposes and is not intended for
diagnostic or therapeutic use in humans [1].

e Storage and Stability: As a solid powder, it is recommended to store the compound at -20°C for
long-term stability (up to 3 years). When dissolved in solvent, storage at -80°C is advised for up to 6
months [1].

¢ Controlled Substance: Be aware that this chemical may be classified as a controlled substance in
some regions, which could restrict its purchase and use [1].

Conclusion

4'-Hydroxy Diclofenac-'3Cs is an essential tool for reliable quantification in Diclofenac metabolism studies.
The experimental context from the cited research highlights its practical application in cutting-edge,

physiologically relevant liver models [4]. This integrated approach, combining advanced in vitro systems
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with precise analytical techniques supported by stable isotope standards, provides a powerful platform for

predicting drug metabolism and potential toxicity in humans.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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